Cas no 2229161-57-1 (3,3-difluoro-1-(1-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(1-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine
• CAS No: 2229161-57-1
• MF: C₁₄H₁₅F₂N₃
• MW: 263.285809755325
• CID: 6283869
• PubChem ID: 165654416
• Update Time: 2025-10-30

3,3-difluoro-1-(1-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(1-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine
• 2229161-57-1
• EN300-1863313
• [3,3-difluoro-1-(1-phenyl-1H-pyrazol-4-yl)cyclobutyl]methanamine

• Inchi： 1S/C14H15F2N3/c15-14(16)8-13(9-14,10-17)11-6-18-19(7-11)12-4-2-1-3-5-12/h1-7H,8-10,17H2
• InChI Key： AVWXZSZDKVQJLI-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=NN(C3C=CC=CC=3)C=2)(CN)C1)F

Computed Properties

• Exact Mass: 263.12340382g/mol
• Monoisotopic Mass: 263.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,3-difluoro-1-(1-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine

Professional Introduction to Compound with CAS No. 2229161-57-1 and Product Name: 3,3-difluoro-1-(1-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine

The compound with the CAS number 2229161-57-1 and the product name 3,3-difluoro-1-(1-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both difluoro and phenyl-pyrazole moieties in its structure suggests a high degree of molecular complexity, which may contribute to its distinct pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability and improved binding affinity to biological targets. The difluoro substitution pattern in this compound is particularly noteworthy, as it can influence both the electronic and steric properties of the molecule. Such modifications are often employed to optimize drug-like characteristics, including solubility, bioavailability, and target specificity. The incorporation of a cyclobutylmethanamine core further adds to the structural diversity of this compound, making it a promising candidate for further investigation.

The 1-(1-phenyl-1H-pyrazol-4-yl) moiety represents another critical feature of this compound, which is derived from a pyrazole scaffold. Pyrazole derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The phenyl group attached to the pyrazole ring introduces additional hydrophobicity and may enhance interactions with biological targets. This combination of structural elements makes 3,3-difluoro-1-(1-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine a versatile molecule with potential therapeutic implications.

Recent studies in medicinal chemistry have highlighted the importance of rational drug design, where structural modifications are meticulously tailored to achieve desired pharmacological outcomes. The compound under discussion aligns well with this approach, as its design incorporates multiple functional groups that can be fine-tuned for optimal activity. For instance, the difluoro group may enhance binding affinity by increasing lipophilicity, while the pyrazole moiety could modulate receptor interactions. Such strategic modifications are essential for developing novel therapeutic agents that exhibit high efficacy and minimal side effects.

The cyclobutylmethanamine core of this compound contributes to its unique conformational flexibility, which can be exploited to improve pharmacokinetic properties. Cycloalkylamines are known for their ability to enhance metabolic stability and reduce susceptibility to enzymatic degradation. This feature is particularly valuable in drug development, where maintaining bioactivity over time is crucial. Additionally, the presence of both fluorine atoms may further stabilize the molecule against chemical degradation, extending its shelf life and improving formulation feasibility.

Current research in drug discovery increasingly emphasizes the use of computational methods to predict and optimize molecular properties. Advanced computational techniques, such as molecular docking and quantum mechanics simulations, have been instrumental in understanding how structural features influence biological activity. In the case of 3,3-difluoro-1-(1-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine, computational studies could provide valuable insights into its interaction with potential targets. These insights could guide further modifications to enhance its therapeutic potential.

The phenyl-pyrazole moiety has been extensively studied for its role in various biological pathways. Pyrazole derivatives are known to interact with enzymes and receptors involved in inflammation, infection, and cancer progression. By leveraging these interactions, compounds like 3,3-difluoro-1-(1-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine could serve as lead candidates for developing novel therapeutics. Moreover, the structural diversity introduced by the cyclobutylmethanamine core allows for fine-tuning of pharmacokinetic profiles, making it adaptable to different therapeutic needs.

In conclusion,3,3-difluoro-1-(1-phenyl-1H-pyrazol-4-y)cyclobutylmethanamine represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The combination of difluoro, phenyl-pyrazole, and cyclobutylmethanamine moieties offers a rich foundation for developing novel therapeutic agents with improved efficacy and pharmacokinetic properties. Further exploration through experimental validation and computational studies will be essential to fully harness its potential in drug discovery.